molecular formula C8H16ClN B1376642 Bicyclo[2.2.1]heptan-1-ylmethanamine hydrochloride CAS No. 69095-07-4

Bicyclo[2.2.1]heptan-1-ylmethanamine hydrochloride

Cat. No. B1376642
CAS RN: 69095-07-4
M. Wt: 161.67 g/mol
InChI Key: NOQQTKRMYUJOCY-UHFFFAOYSA-N
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Description

“Bicyclo[2.2.1]heptan-1-ylmethanamine hydrochloride” is a chemical compound with the CAS Number: 69095-07-4 . It has a molecular weight of 161.67 . The compound is stored at room temperature and appears as a powder .


Molecular Structure Analysis

The InChI code for this compound is 1S/C8H15N.ClH/c9-6-8-3-1-7 (5-8)2-4-8;/h7H,1-6,9H2;1H . This code provides a standard way to encode the compound’s molecular structure.


Chemical Reactions Analysis

While specific chemical reactions involving “Bicyclo[2.2.1]heptan-1-ylmethanamine hydrochloride” are not available, there are studies on the reactions of related bicyclo[2.2.1]heptane derivatives .


Physical And Chemical Properties Analysis

“Bicyclo[2.2.1]heptan-1-ylmethanamine hydrochloride” is a powder that is stored at room temperature . More specific physical and chemical properties were not found in the search results.

Scientific Research Applications

Medicinal Chemistry

Medicinal chemists employ Bicyclo[2.2.1]heptan-1-ylmethanamine hydrochloride to explore new chemical spaces with sp3-rich scaffolds. These scaffolds are sought after for their potential to improve the physicochemical properties of lead compounds, such as solubility and activity, while providing conformational restriction and new vector angles for interaction with biological targets .

Photochemistry

The compound’s structure allows for its use in photochemical reactions, particularly in [2+2] cycloadditions. This application is significant in the synthesis of new chemical entities that can be further derivatized, leading to a wide array of novel compounds with potential applications in various fields of chemistry and biology .

Enantioselective Synthesis

Bicyclo[2.2.1]heptan-1-ylmethanamine hydrochloride: is involved in enantioselective synthesis processes. It can be used to generate chiral centers in molecules, which is a critical aspect of creating drugs that are safe and effective, as the chirality of a drug molecule can significantly affect its pharmacological properties .

Safety and Hazards

The compound has been assigned the GHS07 pictogram, with the signal word "Warning" . Hazard statements include H315, H319, and H335 . Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .

properties

IUPAC Name

1-bicyclo[2.2.1]heptanylmethanamine;hydrochloride
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H15N.ClH/c9-6-8-3-1-7(5-8)2-4-8;/h7H,1-6,9H2;1H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NOQQTKRMYUJOCY-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC2(CCC1C2)CN.Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H16ClN
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

161.67 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Bicyclo[2.2.1]heptan-1-ylmethanamine hydrochloride

CAS RN

69095-07-4
Record name Bicyclo[2.2.1]heptane-1-methanamine, hydrochloride (1:1)
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=69095-07-4
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Bicyclo[2.2.1]heptan-1-ylmethanamine hydrochloride
Reactant of Route 2
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Reactant of Route 3
Bicyclo[2.2.1]heptan-1-ylmethanamine hydrochloride
Reactant of Route 4
Bicyclo[2.2.1]heptan-1-ylmethanamine hydrochloride
Reactant of Route 5
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Reactant of Route 6
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